Cas no 3331-71-3 (Einecs 222-058-8)
Einecs 222-058-8 structure
Product Name:Einecs 222-058-8
CAS No:3331-71-3
MF:C29H36O8
MW:512.591349601746
CID:312154
Update Time:2023-08-02
Einecs 222-058-8 Chemical and Physical Properties
Names and Identifiers
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- Pregna-1,4-diene-3,20-dione,21-[[(6-carboxy-3-cyclohexen-1-yl)carbonyl]oxy]-11,17-dihydroxy-, (11b)- (9CI)
- 11beta,17-Dihydroxypregna-1,4-diene-3,20-dione 21-((6-carboxycyclohex-3-en-1-yl)formate)
- 4-cyclohexene-1,2-dicarboxylic acid, mono[(11beta)-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl] ester, monosodium salt
- 6-({[(11beta)-11,17-dihydroxy-3,20-dioxopregna-1,4-dien-21-yl]oxy}carbonyl)cyclohex-3-ene-1-carboxylic acid
- Prednisolone tetrahydrophthalate
- Einecs 222-058-8
-
- Inchi: 1S/C29H36O8/c1-27-11-9-17(30)13-16(27)7-8-20-21-10-12-29(36,28(21,2)14-22(31)24(20)27)23(32)15-37-26(35)19-6-4-3-5-18(19)25(33)34/h3-4,9,11,13,18-22,24,31,36H,5-8,10,12,14-15H2,1-2H3,(H,33,34)/t18?,19?,20-,21-,22-,24+,27-,28-,29-/m0/s1
- InChI Key: VNGWBSXDGQZSFL-JMNKBGBLSA-N
- SMILES: O[C@]1(C(COC(C2CC=CCC2C(=O)O)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O
Computed Properties
- Exact Mass: 512.241
- Monoisotopic Mass: 512.241
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 1120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 138
Experimental Properties
- Density: 1.35
- Boiling Point: 721.4°Cat760mmHg
- Flash Point: 237.3°C
- Refractive Index: 1.615
Einecs 222-058-8 Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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